Cas no 922033-12-3 (4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide)

• Product Name: 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• CAS No: 922033-12-3
• MF: C₂₂H₂₆FN₃O
• MW: 367.459748744965
• CID: 5960873
• PubChem ID: 44024486
• Update Time: 2025-06-14

4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• Benzamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-pyrrolidinyl)ethyl]-4-fluoro-
• 922033-12-3
• F2291-0149
• 4-fluoro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzamide
• AKOS024636188
• 4-fluoro-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• 4-fluoro-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide

• Inchi： 1S/C22H26FN3O/c1-25-13-10-18-14-17(6-9-20(18)25)21(26-11-2-3-12-26)15-24-22(27)16-4-7-19(23)8-5-16/h4-9,14,21H,2-3,10-13,15H2,1H3,(H,24,27)
• InChI Key： RRTUVOHKTAGDHQ-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCC1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 367.20599062g/mol
• Monoisotopic Mass: 367.20599062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 565.4±50.0 °C(Predicted)
• pka: 14.15±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide

Comprehensive Overview of 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide (CAS No. 922033-12-3)

4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide (CAS No. 922033-12-3) is a synthetic organic compound with a complex molecular structure, combining a fluorinated benzamide moiety with a substituted indole and pyrrolidine ring. This unique combination of functional groups makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of the fluoro group enhances its metabolic stability, while the pyrrolidin-1-yl and 1-methyl-2,3-dihydro-1H-indol-5-yl fragments contribute to its potential bioactivity.

In recent years, researchers have focused on compounds like 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide due to their potential applications in targeting central nervous system (CNS) disorders. The compound's structural features suggest it may interact with neurotransmitter receptors, making it a candidate for studying conditions such as anxiety, depression, or neurodegenerative diseases. Its fluorobenzamide component is particularly noteworthy, as fluorinated compounds often exhibit improved pharmacokinetic properties, including enhanced blood-brain barrier penetration.

The synthesis of CAS No. 922033-12-3 typically involves multi-step organic reactions, starting with the preparation of the 1-methyl-2,3-dihydro-1H-indol-5-yl intermediate, followed by sequential coupling with pyrrolidine and 4-fluorobenzoyl derivatives. Purification methods such as column chromatography or recrystallization are crucial to obtain the final product with high purity. Analytical characterization techniques including NMR spectroscopy, mass spectrometry, and HPLC are employed to verify the compound's identity and quality.

From a drug discovery perspective, 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide represents an interesting scaffold for medicinal chemistry optimization. The dihydroindole core is a privileged structure in pharmaceutical compounds, known to interact with various biological targets. When combined with the pyrrolidine and fluorobenzamide groups, it creates a versatile platform for structure-activity relationship (SAR) studies. Researchers are particularly interested in how modifications to these components might affect the compound's selectivity and potency.

The physicochemical properties of CAS No. 922033-12-3 contribute to its potential as a drug candidate. The compound's logP value suggests moderate lipophilicity, which is favorable for membrane permeability while maintaining sufficient aqueous solubility for biological testing. Its molecular weight and hydrogen bond donor/acceptor count fall within ranges typically associated with good drug-like properties, as outlined in Lipinski's rule of five. These characteristics make it a promising starting point for further medicinal chemistry exploration.

In the context of current pharmaceutical trends, 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide aligns with the growing interest in small molecule therapeutics for neurological indications. The compound's structure shares features with several clinically used drugs that modulate G-protein coupled receptors (GPCRs), particularly those affecting dopaminergic and serotonergic systems. This has led to speculation about its potential mechanism of action and possible therapeutic applications in mood disorders or cognitive enhancement.

Quality control and analytical method development for CAS No. 922033-12-3 are critical aspects of its research applications. Standardized protocols for HPLC analysis, residual solvent testing, and stability studies under various storage conditions are essential for ensuring reproducible research results. The compound's UV absorption characteristics facilitate its detection and quantification in biological matrices, supporting pharmacokinetic and metabolism studies in preclinical development.

From a chemical biology perspective, 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide serves as a valuable tool compound for probing biological systems. Its structural complexity allows researchers to investigate molecular recognition processes and ligand-receptor interactions in detail. The compound's potential to serve as a pharmacological probe makes it relevant to current efforts in target identification and validation, particularly in neuroscience research.

The intellectual property landscape surrounding CAS No. 922033-12-3 reflects its potential value in drug discovery. Patent literature reveals related structures being investigated for various therapeutic applications, highlighting the pharmaceutical industry's interest in this chemical space. Researchers working with this compound should be aware of existing patent claims and composition of matter protections that may affect its development as a therapeutic agent or research tool.

Future research directions for 4-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide may include detailed in vitro and in vivo pharmacological profiling, structure-based drug design optimizations, and investigation of its metabolic fate. The compound's potential to serve as a lead structure for further medicinal chemistry efforts makes it an important subject of ongoing research in academic and industrial settings. As understanding of its biological activities grows, so too will its significance in the development of novel therapeutic agents.